Cas no 96609-12-0 (3-(Methoxymethyl)pentane-2,4-dione)

3-(Methoxymethyl)pentane-2,4-dione structure
96609-12-0 structure
Product name:3-(Methoxymethyl)pentane-2,4-dione
CAS No:96609-12-0
MF:C7H12O3
MW:144.168382644653
CID:2820021
PubChem ID:15315123

3-(Methoxymethyl)pentane-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • DTXSID00571341
    • 96609-12-0
    • 3-(Methoxymethyl)pentane-2,4-dione
    • SCHEMBL10919488
    • Inchi: InChI=1S/C7H12O3/c1-5(8)7(4-10-3)6(2)9/h7H,4H2,1-3H3
    • InChI Key: IVPNQVGNEJJRRK-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 144.078644241Da
  • Monoisotopic Mass: 144.078644241Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4Ų
  • XLogP3: -0.3

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